Cas no 337921-57-0 (1-phenyl-1-ethanone O-(6-{[(1-phenylethylidene)amino]oxy}-2-pyridinyl)oxime)

• Product Name: 1-phenyl-1-ethanone O-(6-{[(1-phenylethylidene)amino]oxy}-2-pyridinyl)oxime
• CAS No: 337921-57-0
• MF: C₂₁H₁₉N₃O₂
• MW: 345.394464731216
• CID: 5269607
• Update Time: 2023-08-25

1-phenyl-1-ethanone O-(6-{[(1-phenylethylidene)amino]oxy}-2-pyridinyl)oxime Chemical and Physical Properties

Names and Identifiers

• 1-PHENYL-1-ETHANONE O-(6-([(1-PHENYLETHYLIDENE)AMINO]OXY)-2-PYRIDINYL)OXIME
• (Z)-(1-phenylethylidene)[(6-{[(E)-(1-phenylethylidene)amino]oxy}pyridin-2-yl)oxy]amine
• Ethanone, 1-phenyl-, O,O'-2,6-pyridinediyldioxime (9CI)
• 1-phenyl-1-ethanone O-(6-{[(1-phenylethylidene)amino]oxy}-2-pyridinyl)oxime
• (E)-1-phenyl-N-[6-[(Z)-1-phenylethylideneamino]oxypyridin-2-yl]oxyethanimine

• Inchi： 1S/C21H19N3O2/c1-16(18-10-5-3-6-11-18)23-25-20-14-9-15-21(22-20)26-24-17(2)19-12-7-4-8-13-19/h3-15H,1-2H3/b23-16-,24-17+
• InChI Key： RTZIYMDZPVZBOV-JVBWRSBESA-N
• SMILES： O(C1C=CC=C(N=1)O/N=C(\C)/C1C=CC=CC=1)/N=C(/C)\C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 438
• XLogP3: 5.2
• Topological Polar Surface Area: 56.1